Cas no 1984128-96-2 (6-Pent-4-ynoxypyridine-3-carboxylic acid)

• Product Name: 6-Pent-4-ynoxypyridine-3-carboxylic acid
• CAS No: 1984128-96-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD28976404
• CID: 4710167
• Update Time: 2025-05-20

6-Pent-4-ynoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Pent-4-ynyloxy)nicotinic acid
• 6-Pent-4-ynoxypyridine-3-carboxylic acid

• MDL： MFCD28976404
• Inchi： 1S/C11H11NO3/c1-2-3-4-7-15-10-6-5-9(8-12-10)11(13)14/h1,5-6,8H,3-4,7H2,(H,13,14)
• InChI Key： WCEAOFYECUKUBE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CN=1)CCCC#C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 256
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Pent-4-ynoxypyridine-3-carboxylic acid

Recent Advances in the Application of 6-Pent-4-ynoxypyridine-3-carboxylic acid (CAS: 1984128-96-2) in Chemical Biology and Drug Discovery

6-Pent-4-ynoxypyridine-3-carboxylic acid (CAS: 1984128-96-2) has emerged as a versatile building block in chemical biology and pharmaceutical research. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This compound's unique structural features, including the alkyne and carboxylic acid functional groups, enable diverse chemical modifications, making it valuable for click chemistry applications and bioconjugation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Pent-4-ynoxypyridine-3-carboxylic acid in the development of novel kinase inhibitors. Researchers successfully incorporated this scaffold into a series of ATP-competitive inhibitors showing selective activity against PI3K isoforms. The alkyne moiety allowed for subsequent functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling rapid structure-activity relationship exploration and the attachment of fluorescent probes for cellular imaging.

In the field of radiopharmaceuticals, 6-Pent-4-ynoxypyridine-3-carboxylic acid has shown promise as a precursor for PET tracer development. A recent publication in ACS Medicinal Chemistry Letters (2024) described its use in synthesizing ¹⁸F-labeled probes for imaging protein-protein interactions. The compound's carboxylic acid group facilitated conjugation to targeting peptides, while the alkyne enabled efficient radiolabeling via prosthetic group approaches, achieving radiochemical yields >85%.

Structural biology applications have also benefited from this compound. Cryo-EM studies published in Nature Communications (2023) utilized derivatives of 6-Pent-4-ynoxypyridine-3-carboxylic acid as cryo-protectants and crystallization additives. The molecule's amphiphilic nature improved membrane protein stability during sample preparation, enabling high-resolution structure determination of several GPCRs previously resistant to crystallization.

From a synthetic chemistry perspective, recent advances in flow chemistry have improved the production scalability of 6-Pent-4-ynoxypyridine-3-carboxylic acid. A 2024 Organic Process Research & Development paper reported a continuous manufacturing process achieving 92% yield with >99% purity, addressing previous challenges in large-scale synthesis. This development is particularly significant given the compound's growing importance in fragment-based drug discovery campaigns.

Looking forward, the unique properties of 6-Pent-4-ynoxypyridine-3-carboxylic acid position it as a valuable tool for emerging areas such as targeted protein degradation and covalent inhibitor design. Ongoing research is exploring its incorporation into PROTAC molecules and as a warhead in covalent inhibitor libraries. The compound's dual functionality continues to inspire innovative applications across chemical biology and drug discovery.